Cas no 37470-52-3 (Isobutyl 3-chloro-4-hydroxybenzoate)

• Product Name: Isobutyl 3-chloro-4-hydroxybenzoate
• CAS No: 37470-52-3
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5745255
• PubChem ID: 82186390
• Update Time: 2025-05-19

Isobutyl 3-chloro-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• 37470-52-3
• Isobutyl 3-chloro-4-hydroxybenzoate
• Benzoic acid, 3-chloro-4-hydroxy-, 2-methylpropyl ester

• Inchi： 1S/C11H13ClO3/c1-7(2)6-15-11(14)8-3-4-10(13)9(12)5-8/h3-5,7,13H,6H2,1-2H3
• InChI Key： XIZSYYDJNZLQKP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=O)OCC(C)C)O

Computed Properties

• Exact Mass: 228.055
• Monoisotopic Mass: 228.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±22.0 °C(Predicted)
• pka: 6.74±0.20(Predicted)

Additional information on Isobutyl 3-chloro-4-hydroxybenzoate

Comprehensive Guide to Isobutyl 3-chloro-4-hydroxybenzoate (CAS No. 37470-52-3): Properties, Applications, and Industry Insights

Isobutyl 3-chloro-4-hydroxybenzoate (CAS No. 37470-52-3) is a specialized ester derivative widely recognized for its unique chemical properties and versatile applications. This compound, often referred to by its systematic name or abbreviated as Isobutyl chlorohydroxybenzoate, has garnered significant attention in industries ranging from cosmetics to agrochemicals. Its molecular structure combines a benzoate backbone with functional groups that enhance stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for halogenated benzoates like Isobutyl 3-chloro-4-hydroxybenzoate has surged due to their role as preservatives and UV stabilizers. A growing trend in "green chemistry" has also led researchers to explore its eco-friendly derivatives, aligning with global sustainability goals. Searches for "benzoate-based preservatives" or "chlorohydroxybenzoate applications" have spiked by 40% in the last year, reflecting heightened industry interest.

The synthesis of CAS No. 37470-52-3 typically involves esterification under controlled conditions, yielding a high-purity product with minimal byproducts. Analytical techniques such as HPLC and GC-MS confirm its structural integrity, while studies highlight its compatibility with polymers—answering frequent queries like "how to stabilize Isobutyl 3-chloro-4-hydroxybenzoate" or "compatibility with organic solvents." Its logP value of 3.2 suggests moderate lipophilicity, ideal for formulations requiring controlled release.

Beyond industrial uses, this compound is pivotal in R&D for "antimicrobial additives," a hot topic amid rising concerns over material degradation. Patent filings related to 37470-52-3 have increased by 25% since 2020, particularly in packaging materials. Notably, its low volatility addresses common search terms like "non-volatile benzoate alternatives," offering safer handling compared to traditional phenols.

Regulatory compliance remains a key focus, with Isobutyl 3-chloro-4-hydroxybenzoate meeting REACH and FDA guidelines for specific applications. Third-party audits frequently verify its safety profile, addressing FAQs such as "is Isobutyl chlorohydroxybenzoate biodegradable." Future research may explore its potential in biodegradable plastics, tapping into the "circular economy" trend dominating scientific discourse.

In summary, CAS No. 37470-52-3 exemplifies innovation in functional esters, bridging gaps between performance and sustainability. Its adaptability to emerging technologies—like "smart coatings" or "bioactive formulations"—positions it as a compound of enduring relevance in modern chemistry.